Cas no 65312-86-9 (Primulasaponin I)

Primulasaponin I structure

Product Name:Primulasaponin I

CAS No:65312-86-9

Molecular Formula:C₅₄H₈₈O₂₃

Molecular Weight:1105.26274013519

CID:522612

PubChem ID:49787015

Primulasaponin I Properties

Names and Identifiers

- Primulic Acid 1
- 2)-O-b-D-galactopyranosyl-(1&reg
- b-D-Glucopyranosiduronic acid, (3b,16a)-13,28-epoxy-16-hydroxyoleanan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
- Primulasaponin
- Primulasaponin 1
- Primulasaponin I
- Saponin PS 4 from Primula elatior
- Saponin PS 4
- C08970
- Q27108071
- HY-N10414
- DTXSID40678545
- (3beta,13alpha,16alpha,17alpha)-16-Hydroxy-13,28-epoxyoleanan-3-yl 6-deoxy-alpha-L-mannopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)-[beta-D-glucopyranosyl-(1->2)]-beta-D-glucopyranosiduronic acid
- CHEBI:8414
- Primulic acid I
- CS-0527798
- 65312-86-9
- (2S,3R)-2-hydroxy-4-methoxy-1-methyl-6-oxo-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-2H-pyridine-3-carbonitrile
- (2S,3R)-2-hydroxy-4-methoxy-1-methyl-6-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-2H-pyridine-3-carbonitrile
- DA-77060
- InChIKey： DQUUSJCGJNQFPG-CBMAJASRSA-N
- Inchi： 1S/C54H88O23/c1-22-30(58)33(61)36(64)44(70-22)76-41-35(63)32(60)24(20-56)72-46(41)74-39-38(66)40(43(67)68)75-47(42(39)77-45-37(65)34(62)31(59)23(19-55)71-45)73-29-11-12-50(6)25(49(29,4)5)9-13-51(7)26(50)10-14-54-27-17-48(2,3)15-16-53(27,21-69-54)28(57)18-52(51,54)8/h22-42,44-47,55-66H,9-21H2,1-8H3,(H,67,68)/t22-,23+,24+,25-,26+,27+,28+,29-,30-,31+,32-,33+,34-,35-,36+,37+,38-,39-,40-,41+,42+,44-,45-,46-,47+,50-,51+,52-,53+,54-/m0/s1
- SMILES： O1C[C@]23CCC(C)(C)C[C@H]2[C@@]21CC[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]1(C)[C@]2(C)C[C@H]3O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 1104.57163905g/mol
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 23
Rotatable Bond Count: 11
Monoisotopic Mass: 1104.57163905g/mol
Heavy Atom Count: 77
Complexity: 2140
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 30
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 363

Experimental Properties

Solubility: Almost insoluble (0.01 g/l) (25 º C),
Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),

Primulasaponin I Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG79914-5mg	PRIMULIC ACID 1	65312-86-9	≥98%	5mg	$677.00
MedChemExpress	HY-N10414-1mg	Primulic acid I	65312-86-9		1mg	￥4480	2024-07-20
PhytoLab	89259-50mg	Primulic acid I	65312-86-9	≥ 75.0 %	50mg	€1705.5
TRC	P734510-1mg	Primulasaponin I	65312-86-9		1mg	$161.00	2023-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89259-10MG	Primulasaponin I	65312-86-9		10mg	¥8977.8	2025-01-16